Cas no 1805055-29-1 (3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805055-29-1
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4852048
• Update Time: 2025-10-22

3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-4-1-3(2-5(14)15)6(12)7(13-4)8(10)11/h1,8H,2,12H2,(H,14,15)
• InChI Key： SBTSEZDWNLUYHB-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)O)=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid (CAS 1805055-29-1): Properties, Applications, and Market Insights

3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid (CAS 1805055-29-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a bromo substituent, and a difluoromethyl moiety, making it a valuable building block for drug discovery and material science. The acetic acid side chain further enhances its reactivity, allowing for diverse synthetic applications.

In recent years, the demand for fluorinated pyridine compounds like 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoromethyl group influences the compound's electronic properties and interactions with biological targets. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug candidates.

The synthesis of CAS 1805055-29-1 typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the integrity of its sensitive functional groups. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the structure and purity of this compound, which is crucial for its application in high-value research. The bromo substituent at the 6-position offers an excellent handle for further functionalization through cross-coupling reactions.

From an application perspective, 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid serves as a key intermediate in developing kinase inhibitors and other therapeutic agents. Its structural features make it particularly relevant for targeting protein-protein interactions, a hot topic in drug discovery. The compound's potential in crop protection chemicals is also being explored, as fluorinated pyridines often exhibit improved pesticidal activity and environmental profiles.

The market for specialty pyridine derivatives like CAS 1805055-29-1 is growing steadily, driven by increased R&D investment in both pharmaceutical and agricultural sectors. Suppliers are focusing on developing scalable synthetic routes to meet the rising demand while maintaining high purity standards. Researchers frequently search for information about pyridine building blocks, fluorinated heterocycles, and pharmaceutical intermediates, making this compound highly relevant in current scientific literature.

Storage and handling of 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid require standard laboratory precautions for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling this chemical, as with all laboratory reagents.

Future research directions for CAS 1805055-29-1 include exploring its potential in bioconjugation chemistry and material science applications. The compound's versatile reactivity profile makes it attractive for developing novel fluorescent probes or metal-organic frameworks. As the scientific community continues to investigate structure-activity relationships in medicinal chemistry, this pyridine derivative is likely to gain even more attention.

For researchers working with 3-Amino-6-bromo-2-(difluoromethyl)pyridine-4-acetic acid, it's important to consult recent literature for the latest synthetic methodologies and applications. The compound's unique combination of substituents offers numerous possibilities for structural modification, making it a valuable tool in modern organic synthesis and drug development programs.